Cas no 33859-70-0 (1,2,4-Triazine, 5-methyl-6-phenyl-, 4-oxide)

• Product name: 1,2,4-Triazine, 5-methyl-6-phenyl-, 4-oxide
• CAS No: 33859-70-0
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 1460234

1,2,4-Triazine, 5-methyl-6-phenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-methyl-6-phenyl-, 4-oxide

• Inchi： 1S/C10H9N3O/c1-8-10(12-11-7-13(8)14)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： XMSJDYFTIOMAQU-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C(C)=[N+]([O-])C=N1

Computed Properties

• Exact Mass: 187.07467

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 122-126 °C
• Boiling Point: 379.9±45.0 °C(Predicted)
• PSA: 52.72
• pka: -2.31±0.39(Predicted)